Cas no 213203-06-6 (a-Me-D-Phe(4-I)-OH)

a-Me-D-Phe(4-I)-OH structure
a-Me-D-Phe(4-I)-OH structure
Product name:a-Me-D-Phe(4-I)-OH
CAS No:213203-06-6
MF:C10H12INO2
MW:305.1122
CID:1400563
PubChem ID:51340696

a-Me-D-Phe(4-I)-OH Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-α-methyl-D-phenylalanine
    • D-phenylalanine, 4-iodo-a-methyl-
    • LogP
    • (R)-Α-METHYL-4-IODOPHENYLALANINE
    • (R)-alpha-Methyl-4-Iodophenylalaine
    • (2R)-2-amino-3-(4-iodophenyl)-2-methylpropanoic acid
    • 213203-06-6
    • A897926
    • 4-Iodo-alpha-methyl-D-phenylalanine
    • (R)-2-Amino-3-(4-iodophenyl)-2-methylpropanoic acid
    • 1241679-14-0
    • 4-iodo-?-methyl-d-phenylalanine
    • 4-Iodo--methyl-D-phenylalanine
    • AKOS030213017
    • a-Me-D-Phe(4-I)-OH
    • Inchi: InChI=1S/C10H12INO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m1/s1
    • InChI Key: YNCJAZPOXKKAMD-SNVBAGLBSA-N
    • SMILES: CC(CC1=CC=C(C=C1)I)(C(=O)O)N

Computed Properties

  • Exact Mass: 304.991
  • Monoisotopic Mass: 304.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.531±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 370.882°C at 760 mmHg
  • Flash Point: 178.103°C
  • Refractive Index: 1.637
  • Solubility: Very slightly soluble (0.57 g/l) (25 º C),

a-Me-D-Phe(4-I)-OH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A245775-100mg
a-Me-D-Phe(4-I)-OH
213203-06-6
100mg
$ 375.00 2022-06-08
TRC
A245775-250mg
a-Me-D-Phe(4-I)-OH
213203-06-6
250mg
$ 740.00 2022-06-08
TRC
A245775-50mg
a-Me-D-Phe(4-I)-OH
213203-06-6
50mg
$ 225.00 2022-06-08

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd